Cas no 894047-92-8 (6-(4-ethylphenyl)-3-(ethylsulfanyl)-1,2,4triazolo4,3-bpyridazine)

• Product Name: 6-(4-ethylphenyl)-3-(ethylsulfanyl)-1,2,4triazolo4,3-bpyridazine
• CAS No: 894047-92-8
• MF: C₁₅H₁₆N₄S
• MW: 284.379341125488
• CID: 6100859
• PubChem ID: 7217486
• Update Time: 2025-10-31

6-(4-ethylphenyl)-3-(ethylsulfanyl)-1,2,4triazolo4,3-bpyridazine Chemical and Physical Properties

Names and Identifiers

• 6-(4-ethylphenyl)-3-(ethylsulfanyl)-1,2,4triazolo4,3-bpyridazine
• 6-(4-ethylphenyl)-3-ethylsulfanyl-[1,2,4]triazolo[4,3-b]pyridazine
• 6-(4-ethylphenyl)-3-(ethylsulfanyl)-[1,2,4]triazolo[4,3-b]pyridazine
• CCG-337042
• TDR81536
• CHEMBL2093750
• 6-(4-ethylphenyl)-3-(ethylthio)-[1,2,4]triazolo[4,3-b]pyridazine
• 894047-92-8
• AKOS024654053
• F2506-0947

• Inchi： 1S/C15H16N4S/c1-3-11-5-7-12(8-6-11)13-9-10-14-16-17-15(20-4-2)19(14)18-13/h5-10H,3-4H2,1-2H3
• InChI Key： GQAGLTYXODFTHW-UHFFFAOYSA-N
• SMILES： C12=NN=C(SCC)N1N=C(C1=CC=C(CC)C=C1)C=C2

Computed Properties

• Exact Mass: 284.10956770g/mol
• Monoisotopic Mass: 284.10956770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 68.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 6-(4-ethylphenyl)-3-(ethylsulfanyl)-1,2,4triazolo4,3-bpyridazine

Introduction to Compound with CAS No. 894047-92-8 and Product Name: 6-(4-ethylphenyl)-3-(ethylsulfanyl)-1,2,4triazolo4,3-bpyridazine

The compound identified by the CAS number 894047-92-8 and the product name 6-(4-ethylphenyl)-3-(ethylsulfanyl)-1,2,4triazolo4,3-bpyridazine represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug discovery. The structural complexity of this molecule, featuring a triazolobipyridazine core, makes it a promising candidate for further investigation into its biological activities and pharmacological properties.

Recent research in the domain of heterocyclic chemistry has highlighted the importance of triazolo[1,5-a]pyrimidines and their derivatives in the development of novel therapeutic agents. The presence of both ethyl and ethylsulfanyl substituents in the molecular structure of 6-(4-ethylphenyl)-3-(ethylsulfanyl)-1,2,4triazolo4,3-bpyridazine suggests that it may exhibit unique chemical and biological properties. These substituents can influence the electronic distribution and steric environment of the molecule, potentially modulating its interactions with biological targets.

One of the most compelling aspects of this compound is its potential as a scaffold for drug design. The triazolobipyridazine moiety is known to be a versatile structural motif that can be modified to target various biological pathways. For instance, studies have shown that derivatives of this class can interact with enzymes and receptors involved in inflammation, cancer, and neurodegenerative diseases. The ethyl and ethylsulfanyl groups may enhance the solubility and bioavailability of the compound, making it more suitable for therapeutic applications.

In terms of synthesis, 6-(4-ethylphenyl)-3-(ethylsulfanyl)-1,2,4triazolo4,3-bpyridazine can be prepared through multi-step organic reactions involving condensation, cyclization, and functional group transformations. The synthesis pathway must be carefully optimized to ensure high yield and purity. Advanced techniques such as transition metal-catalyzed reactions may be employed to improve efficiency and minimize byproducts. The use of computational methods for molecular modeling can also aid in predicting the optimal reaction conditions and understanding the mechanistic aspects of the synthesis.

The pharmacological evaluation of 6-(4-ethylphenyl)-3-(ethylsulfanyl)-1,2,4triazolo4,3-bpyridazine is an ongoing area of research. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes relevant to human health. For example, it could potentially interfere with kinases or other enzymes involved in signal transduction pathways. Additionally, its ability to cross cell membranes may make it an effective candidate for topical or systemic drug delivery systems.

One exciting aspect of this research is the exploration of 6-(4-ethylphenyl)-3-(ethylsulfanyl)-1,2,4triazolo4,3-bpyridazine as a lead compound for drug development. By modifying its structure through combinatorial chemistry or high-throughput screening (HTS), researchers can generate a library of derivatives with enhanced potency and selectivity. This approach has been successfully employed in other areas of medicinal chemistry to identify novel therapeutic agents.

The toxicological profile of 6-(4-ethylphenyl)-3-(ethylsulfanyl)-1,2,4triazolo4,3-bpyridazine is also an important consideration before moving into clinical trials. In vitro assays can provide initial insights into its potential toxicity profile by evaluating its effects on cell lines relevant to human health. These studies can help identify any adverse effects early in the development process and guide further optimization efforts.

Another area of interest is the use of 6-(4-ethylphenyl)-3-(ethylsulfanyl)-1,2,4triazolo4,3-bpyridazine as a tool compound in biochemical research. Its unique structure makes it a valuable probe for studying enzyme mechanisms and interactions with biological targets. Such studies can provide critical information for designing more effective drugs based on similar scaffolds.

The future prospects for 6-(4-ethylphenyl)-3-(ethylsulfanyl)-1,2,4triazolo4,3-bpyridazine are promising given its structural features and potential biological activities. As research continues to uncover new applications for heterocyclic compounds like this one, it is likely that we will see further developments in both academic research and industrial drug discovery.